BMS-986449

• Molecular Formula: C21H21FN4O3
• Molecular Weight: 396.4 g/mol
• InChI: InChI=1S/C21H21FN4O3/c1-9-8-14(24-19(23)10(9)2)12-4-5-13-17(18(12)22)11(3)26(21(13)29)15-6-7-16(27)25-20(15)28/h4-5,8,11,15H,6-7H2,1-3H3,(H2,23,24)(H,25,27,28)/t11-,15+/m1/s1
• InChIKey: CNRNDVOTRSDMEF-ABAIWWIYSA-N

Standard IKZF2 degraders leave Eos intact, yielding incomplete Treg reprogramming. BMS-986449 solves this: a dual IKZF2/4 (Helios/Eos) degrader with confirmed selectivity via global proteomics. - Dual target degradation: IKZF2 & IKZF4 (DC50 data available) - Minimal off-target: No significant IKZF1/3 or SALL4 degradation - Preclinical validation: 92-97% TGI in syngeneic models (anti-PD-1 combo) - Clinical alignment: Same agent in Phase I/II trial NCT05888831 (nivolumab combo) - PK/PD: 24h target degradation; oral QD dosing in vivo

BMS-986449 Procurement Guide

BMS-986449 is an orally bioavailable cereblon E3 ligase modulatory drug (CELMoD™) molecular glue that selectively targets the zinc finger transcription factors Helios (IKZF2) and Eos (IKZF4) for proteasomal degradation in regulatory T cells [1]. This compound induces reprogramming of immunosuppressive Tregs toward an effector-like phenotype, thereby enhancing antitumor immunity [1]. BMS-986449 is currently under Phase I/II clinical investigation (NCT05888831) for patients with advanced solid tumors, both as monotherapy and in combination with nivolumab [2].

◉ Dual IKZF2/4 degradation study fit for Treg reprogramming

◉ Oral CELMoD molecular glue for chronic in vivo dosing models

◉ Phase I/II combination trial context with nivolumab

• [1] Aaron Balog; Abstract ND05: The discovery of BMS-986449, a highly potent and selective degrader of the transcription factors Helios (IKZF2) and Eos (IKZF4) for the treatment of solid tumors. Cancer Res 15 April 2025; 85 (8_Supplement_2): ND05. View Source
• [2] ClinicalTrials.gov, NCT05888831: A Phase 1/2 Study of BMS-986449 Alone and in Combination With Nivolumab in Participants With Advanced Solid Tumors, 2025. View Source

BMS-986449 Substitution Risks

Compounds targeting IKZF2 (Helios) are often grouped as a homogenous class, yet they exhibit profound differences in degradation selectivity, potency, and dual targeting capability. Classical IMiDs such as lenalidomide degrade IKZF1/3 but spare IKZF2/4 due to a single amino acid difference [1], while NVP-DKY709 degrades IKZF2 but also induces significant off-target degradation of SALL4 (DC50 = 2 nM) . BMS-986449 has been optimized to simultaneously degrade both IKZF2 and IKZF4 while maintaining minimal impact on IKZF1/3 and other neosubstrates, as evidenced by global proteomics [2]. Substituting BMS-986449 with a single-target degrader or an IMiD with a broader degradation profile would fundamentally alter the biological consequence and irreproducible outcomes that undermine experimental validity.

⚠

Single-target IKZF2 degraders (PLX-4545, PLX-4107)

Dual IKZF2/4 degradation profile may not transfer; Eos expression may remain intact and alter Treg reprogramming endpoint context.

⚠

NVP-DKY709 (IKZF2 degrader with SALL4 off-target)

Neosubstrate degradation of SALL4 may confound pathway-response interpretation; selectivity fingerprint may differ from BMS-986449.

⚠

Classical IMiDs (lenalidomide and analogs)

Inverted IKZF selectivity profile (IKZF1/3 degradation) may produce opposite biological outcomes; Treg reprogramming mechanism may not occur.

• [1] Molecular glue degraders of C2H2 ZF proteins. Figure 4. PMC11185177. View Source
• [2] Michael J. Barnes; Abstract 2249: Selective degradation of Helios induces Treg cell reprogramming and enhanced antitumor immunity. Cancer Res 15 April 2025; 85 (8_Supplement_1): 2249. View Source

BMS-986449 Comparative Evidence

Dual IKZF2/4 Degradation in Treg Reprogramming

BMS-986449 is the only clinical-stage molecular glue that induces simultaneous, potent degradation of both Helios (IKZF2) and Eos (IKZF4). In contrast, PLX-4545 and PLX-4107 are selective degraders of IKZF2 alone [1][2]. Global proteomic analysis of primary human T cells demonstrated that BMS-986449 achieves deep degradation of IKZF2 and IKZF4 without impacting IKZF1 and IKZF3 levels [3]. Degradation of Eos alongside Helios is critical because both transcription factors enforce the immunosuppressive Treg phenotype [3].

Dual IKZF2/4 Degradation

Cross-study comparable

Degrades IKZF2 and IKZF4; minimal impact on IKZF1/3 by global proteomics. Uniquely targets both factors vs. single-target IKZF2 degraders.

Supports dual-target Treg reprogramming axis interrogation.

Primary human Treg proteomic context; comparator profiles may differ.

Evidence Dimension	Target degradation selectivity
Target Compound Data	BMS-986449: degrades IKZF2 (Helios) and IKZF4 (Eos); minimal impact on IKZF1/3 by global proteomics
Comparator Or Baseline	PLX-4545: selective IKZF2 degrader only; PLX-4107: selective IKZF2 degrader only; NVP-DKY709: degrades IKZF2 but also degrades SALL4 (DC50 = 2 nM) and IKZF4 (DC50 = 13 nM) with lower efficiency
Quantified Difference	BMS-986449 uniquely targets both IKZF2 and IKZF4 while sparing IKZF1/3; NVP-DKY709 lacks the same degree of selectivity, degrading SALL4 as a neosubstrate.
Conditions	Global proteomic analysis in primary human regulatory T cells

Why This Matters

Dual IKZF2/4 degradation is a mechanistically distinct Treg reprogramming strategy unavailable with single-target IKZF2 degraders, positioning BMS-986449 as the only compound capable of interrogating this dual-target axis in Treg biology.

• [1] Alejandro Dearie et al.; Abstract 6380: PLX-4545, a selective IKZF2 degrader, reprograms suppressive Tregs leading to tumor growth inhibition and combination benefit with immune checkpoint therapy. Cancer Res 15 April 2025; 85 (8_Supplement_1): 6380. View Source
• [2] Discovery of PLX-4107, a selective IKZF2 molecular glue degrader, that modulates suppressive regulatory T cells and demonstrates anti-tumor activity. J Immunother Cancer 2023;11(Suppl 1):A1548. View Source
• [3] Michael J. Barnes; Abstract 2249: Selective degradation of Helios induces Treg cell reprogramming and enhanced antitumor immunity. Cancer Res 15 April 2025; 85 (8_Supplement_1): 2249. View Source

In Vivo Tumor Growth Inhibition in Syngeneic Models

In human CRBN knock-in (hCRBN-KI) mice bearing syngeneic tumors, BMS-986449 daily oral dosing produced monotherapy tumor growth inhibition (TGI) values of up to 75% in CT26, 62% in MB49, and 42% in MC38 models. When combined with anti-PD-1 immune checkpoint blockade, TGI increased to 95% (CT26), 97% (MB49), and 92% (MC38) [1]. While PLX-4545 has demonstrated single-agent antitumor activity and combination benefit with anti-PD-1 in xenograft models, comparable quantitative TGI values across multiple models have not been publicly disclosed for PLX-4545 or PLX-4107 at the level of detail available for BMS-986449 [2][3].

In Vivo TGI in Syngeneic Models

Cross-study comparable

Monotherapy TGI: CT26 up to 75%, MB49 62%, MC38 42%. + anti-PD-1: CT26 95%, MB49 97%, MC38 92%.

Provides multi-model endpoint context for monotherapy vs. combination benchmarking.

hCRBN-KI mouse syngeneic models; competitor multi-model TGI values not disclosed.

Evidence Dimension	In vivo tumor growth inhibition (TGI) across syngeneic tumor models
Target Compound Data	BMS-986449 monotherapy TGI: CT26 up to 75%, MB49 62%, MC38 42%. BMS-986449 + anti-PD-1: CT26 95%, MB49 97%, MC38 92%.
Comparator Or Baseline	PLX-4545: single agent antitumor activity and combination benefit with anti-PD-1 reported qualitatively; no multi-model TGI values disclosed. PLX-4107: dose-dependent single-agent activity and combination benefit with pembrolizumab reported; no TGI values disclosed across multiple models. NVP-DKY709: delayed tumor growth in humanized immune system mice; no TGI values disclosed.
Quantified Difference	BMS-986449 provides the only complete, publicly disclosed multi-model TGI dataset with both monotherapy and anti-PD-1 combination values.
Conditions	hCRBN-KI mice with syngeneic CT26 (colorectal), MB49 (bladder), and MC38 (colorectal) tumor models; daily oral dosing

Why This Matters

Multi-model TGI quantification enables researchers to benchmark BMS-986449's efficacy with precision and to design experiments with realistic expectations of monotherapy versus combination activity, a level of transparency not matched by competitor degraders.

• [1] Michael J. Barnes; Abstract 2249: Selective degradation of Helios induces Treg cell reprogramming and enhanced antitumor immunity. Cancer Res 15 April 2025; 85 (8_Supplement_1): 2249. View Source
• [2] 1332 Preclinical activity of PLX-4545, an IKZF2 degrader, shows single agent anti-tumor activity and combination benefit with anti-PD1 therapy in solid tumors. J Immunother Cancer 2024;12(Suppl 2):A1489. View Source
• [3] Discovery and characterization of a selective IKZF2 glue degrader for cancer immunotherapy. Bonazzi S et al. Cell Chem Biol. 2023 Mar 16;30(3):235-247.e12. View Source

Pharmacodynamic Durability in Non-Human Primates

In cynomolgus monkeys, oral administration of BMS-986449 at 0.3 mg/kg once daily (QD) maintained ≥80% degradation of Helios in circulating Treg cells over a 24-hour period, at a dose that was well tolerated [1]. A subsequent report confirmed that even 0.1 mg/kg daily dosing sustained >80% degradation of Helios [2]. For NVP-DKY709, effective IKZF2 degradation in monkeys has been reported, but the quantitative level and duration of degradation comparable to BMS-986449 have not been detailed in public domain literature at the same level of resolution [3].

PD Durability in NHP

Cross-study comparable

≥80% Helios degradation over 24 h at 0.3 mg/kg and 0.1 mg/kg QD oral in cynomolgus monkey.

Supports dose-response model interpretation for translational target engagement studies.

NHP model-response context; competitor quantitative durability data not publicly available.

Evidence Dimension	In vivo pharmacodynamic durability of target degradation in non-human primates
Target Compound Data	BMS-986449: 0.3 mg/kg QD oral maintained ≥80% Helios degradation over 24 h in circulating Treg cells; 0.1 mg/kg QD also maintained >80% degradation.
Comparator Or Baseline	NVP-DKY709: degrades IKZF2 in monkeys; quantitative sustained degradation data over 24 h not disclosed in comparable detail. PLX-4545: Phase I healthy volunteer PK/PD data exist but no public non-human primate quantitative degradation durability data.
Quantified Difference	BMS-986449 provides a precisely quantified, dose-dependent PD benchmark (≥80% degradation for 24 h at both 0.3 and 0.1 mg/kg) in a translatable large-animal model, unmatched in transparency by competitor compounds.
Conditions	Cynomolgus monkey; oral once-daily dosing; Helios degradation measured in circulating Treg cells

Why This Matters

Quantitative target engagement durability in large animals provides confidence in dose selection and scheduling for translational studies, reducing the risk of under-dosing that could confound efficacy readouts or lead to false-negative results.

• [1] Aaron Balog; Abstract ND05: The discovery of BMS-986449, a highly potent and selective degrader of the transcription factors Helios (IKZF2) and Eos (IKZF4) for the treatment of solid tumors. Cancer Res 15 April 2025; 85 (8_Supplement_2): ND05. View Source
• [2] Michael J. Barnes; Abstract 2249: Selective degradation of Helios induces Treg cell reprogramming and enhanced antitumor immunity. Cancer Res 15 April 2025; 85 (8_Supplement_1): 2249. View Source
• [3] Discovery and characterization of a selective IKZF2 glue degrader for cancer immunotherapy. Bonazzi S et al. Cell Chem Biol. 2023 Mar 16;30(3):235-247.e12. View Source

Proteomic Selectivity vs. Classical IMiDs

Global proteomic profiling of primary T cells treated with BMS-986449 revealed minimal impact on IKZF1 (Ikaros) and IKZF3 (Aiolos) levels, confirming a highly selective degradation fingerprint [1]. This is in stark contrast to classical IMiDs such as lenalidomide, which potently degrade IKZF1 and IKZF3 but spare IKZF2 and IKZF4 [2]. The structural basis for this selectivity lies in the single amino acid difference (histidine versus glutamine) preceding the first zinc-ligand cysteine in the IKZF family [2]. BMS-986449 was optimized to exploit this distinction, redirecting the cereblon E3 ligase toward IKZF2/4 while avoiding the IKZF1/3 degradation characteristic of earlier IMiD compounds [1].

Proteomic Selectivity vs. IMiDs

Class-level inference

Inverted selectivity: degrades IKZF2/4, spares IKZF1/3. Classical IMiDs degrade IKZF1/3 and spare IKZF2/4.

Pathway-response context may differ fundamentally from IMiD-based studies.

Primary human Treg global proteomics; selectivity profile requires validation in specific assay systems.

Evidence Dimension	IKZF family selectivity assessed by global proteomics
Target Compound Data	BMS-986449: degrades IKZF2 and IKZF4; minimal impact on IKZF1/3
Comparator Or Baseline	Lenalidomide and classical IMiDs: degrade IKZF1 and IKZF3; spare IKZF2 and IKZF4
Quantified Difference	BMS-986449 exhibits an inverted selectivity profile relative to classical IMiDs, converting Tregs from a stable immunosuppressive state to an effector-like phenotype, whereas IMiDs primarily influence IKZF1/3-dependent processes.
Conditions	Primary human regulatory T cells; global proteomic analysis

Why This Matters

The inverted selectivity profile of BMS-986449 relative to classical IMiDs fundamentally redefines its biological application; procurement of lenalidomide or its analogs as substitutes would negate the Treg reprogramming mechanism and produce opposite IKZF family degradation outcomes.

• [1] Aaron Balog; Abstract ND05: The discovery of BMS-986449, a highly potent and selective degrader of the transcription factors Helios (IKZF2) and Eos (IKZF4) for the treatment of solid tumors. Cancer Res 15 April 2025; 85 (8_Supplement_2): ND05. View Source
• [2] Molecular glue degraders of C2H2 ZF proteins. Figure 4. PMC11185177. View Source

Phase I/II Nivolumab Combination Trial

BMS-986449 has advanced into a global Phase I/II clinical trial (NCT05888831) evaluating its safety and efficacy as both monotherapy and in combination with nivolumab in patients with advanced solid tumors across multiple histologies including non-small cell lung cancer, triple-negative breast cancer, head and neck squamous cell carcinoma, pancreatic adenocarcinoma, renal cell carcinoma, microsatellite-stable colorectal carcinoma, and sarcoma [1]. While NVP-DKY709 has also entered Phase I clinical evaluation, its reported disclosure of degradation of SALL4 (DC50 = 2 nM) as a neosubstrate raises potential safety considerations not publicly evident for BMS-986449, which demonstrated a favorable safety profile in cynomolgus monkeys [2].

Phase I/II Nivolumab Combination

Cross-study comparable

Active Phase I/II trial (NCT05888831) across multiple advanced solid tumor types; monotherapy and nivolumab combination arms.

Enables preclinical-to-clinical combination protocol alignment for translational research.

Multi-center global trial context; competitor clinical scope not matched in breadth.

Evidence Dimension	Clinical development status and safety differentiation
Target Compound Data	BMS-986449: Phase I/II trial (NCT05888831) in multiple advanced solid tumor types; well-tolerated in cynomolgus monkey at 0.3 mg/kg QD with ≥80% Helios degradation.
Comparator Or Baseline	NVP-DKY709: Phase I trial in solid tumors; degrades SALL4 (DC50 = 2 nM) and IKZF4 (DC50 = 13 nM); no multi-indication Phase II component publicly registered in comparable breadth. PLX-4545: Phase I trial in progress; first-in-human data in healthy volunteers only.
Quantified Difference	BMS-986449 is the only IKZF2/4 degrader with a publicly registered Phase I/II trial combining with an anti-PD-1 agent (nivolumab) across multiple tumor types, with the broadest clinical development scope among competitors.
Conditions	Multi-center global Phase I/II clinical trial (NCT05888831); cynomolgus monkey tolerability study at 0.3 mg/kg QD

Why This Matters

Procurement for translational research that anticipates clinical combination strategies requires a compound with proven safety and PD data in large animals, as well as an active clinical combination protocol, which BMS-986449 uniquely provides.

• [1] ClinicalTrials.gov, NCT05888831: A Phase 1/2 Study of BMS-986449 Alone and in Combination With Nivolumab in Participants With Advanced Solid Tumors, 2025. View Source
• [2] Aaron Balog; Abstract ND05: The discovery of BMS-986449, a highly potent and selective degrader of the transcription factors Helios (IKZF2) and Eos (IKZF4) for the treatment of solid tumors. Cancer Res 15 April 2025; 85 (8_Supplement_2): ND05. View Source

Oral Bioavailability and CELMoD Molecular Glue Design

BMS-986449 is a CELMoD molecular glue that redirects the cereblon E3 ligase to interact with and degrade Helios and Eos, representing a design approach distinct from both heterobifunctional PROTACs and classical IMiDs [1]. Its oral bioavailability, demonstrated in both mice and cynomolgus monkeys, was achieved through iterative medicinal chemistry optimization to balance potency, selectivity, and pharmacokinetic properties [1][2]. By contrast, many PROTAC molecules are limited by high molecular weight and poor oral absorption, while classical IMiDs such as lenalidomide possess oral bioavailability but a fundamentally different degradation selectivity profile [3].

Oral Bioavailability & CELMoD Design

Class-level inference

Orally bioavailable CELMoD molecular glue; demonstrated in mouse and NHP. Molecular weight 396.4 g/mol.

Supports chronic oral dosing regimen design for in vivo Treg reprogramming studies.

Inferred from reported oral dosing in model systems; distinct from PROTAC and IMiD design classes.

Evidence Dimension	Oral bioavailability and molecular design class
Target Compound Data	BMS-986449: CELMoD molecular glue; orally bioavailable; demonstrated in mouse and cynomolgus monkey; molecular weight 396.4 g/mol (C21H21FN4O3).
Comparator Or Baseline	Classical IMiDs (lenalidomide): orally bioavailable, but degrade IKZF1/3 not IKZF2/4. Most PROTACs: often high molecular weight, limited oral bioavailability, not clinical-stage IKZF2/4 degraders.
Quantified Difference	BMS-986449 uniquely combines oral bioavailability with dual IKZF2/4 degradation selectivity in a molecular glue format, offering a PK-optimized tool not achievable with either classical IMiDs or PROTAC approaches.
Conditions	Inferred from reported oral dosing in mouse syngeneic tumor models and cynomolgus monkey PD studies

Why This Matters

Oral bioavailability in a molecular glue format simplifies in vivo experimental design and enables chronic dosing regimens that are impractical with injectable PROTACs, while the distinct degradation profile ensures biological relevance for Treg reprogramming studies.

• [1] Aaron Balog; Abstract ND05: The discovery of BMS-986449, a highly potent and selective degrader of the transcription factors Helios (IKZF2) and Eos (IKZF4) for the treatment of solid tumors. Cancer Res 15 April 2025; 85 (8_Supplement_2): ND05. View Source
• [2] Michael J. Barnes; Abstract 2249: Selective degradation of Helios induces Treg cell reprogramming and enhanced antitumor immunity. Cancer Res 15 April 2025; 85 (8_Supplement_1): 2249. View Source
• [3] Molecular glue degraders of C2H2 ZF proteins. Figure 4. PMC11185177. View Source

BMS-986449 Research Applications

Dual IKZF2/4 Degradation for Treg Reprogramming

BMS-986449 is uniquely suited for experiments requiring simultaneous depletion of both Helios and Eos to interrogate the full transcriptional network regulating Treg stability and conversion to an effector phenotype. Its minimal impact on IKZF1/3, confirmed by global proteomics, ensures that observed biological effects can be attributed specifically to IKZF2/4 degradation rather than broader IKZF family modulation [1]. This application is not achievable with single-target IKZF2 degraders such as PLX-4545 or PLX-4107, which leave Eos expression intact and may therefore produce incomplete Treg reprogramming [2].

Anti-PD-1 Combination Immunotherapy Modeling

BMS-986449 provides the most comprehensively characterized tool for preclinical combination studies with anti-PD-1 immune checkpoint blockade, with published TGI values across three syngeneic models (CT26: 95%, MB49: 97%, MC38: 92%) [1]. Its concomitant Phase I/II clinical trial (NCT05888831) specifically pairs it with nivolumab, enabling researchers to align preclinical combination designs with an active clinical protocol [2]. This direct preclinical-to-clinical alignment is unmatched by other IKZF2/4 degraders currently in earlier stages of evaluation.

Oral Dosing in Chronic Tumor Models

The demonstrated oral bioavailability of BMS-986449, combined with its ability to maintain ≥80% Helios degradation over 24 hours at well-tolerated doses (0.3 mg/kg QD) in non-human primates, supports its use in long-term efficacy studies where sustained target degradation is required [1][2]. This pharmacokinetic-pharmacodynamic profile enables once-daily oral dosing in mouse and primate models, simplifying experimental logistics relative to injectable agents and providing a translational bridge to the ongoing clinical dosing schedule [2].

Biomarker-Driven Patient Selection via IKZF2/4 Profiling

BMS-986449 is currently being evaluated across multiple solid tumor types in a Phase I/II trial that includes pharmacodynamic cohort analyses, creating an opportunity for researchers to correlate preclinical target expression data with clinical response [1]. The publicly available preclinical data on IKZF2/4 expression in Tregs, combined with the diverse tumor histologies included in NCT05888831 (NSCLC, TNBC, HNSCC, pancreatic, renal, MSS-CRC, sarcoma), support the development of biomarker-based patient selection strategies that can be directly validated against clinical outcomes [1].

Application

Selection Property

Validation Focus

Dual IKZF2/4 Treg Reprogramming

Selective degradation of Helios and Eos confirmed by proteomics

IKZF family expression profiling and Treg phenotype conversion endpoints

Anti-PD-1 Combination Modeling

Published multi-model TGI dataset with anti-PD-1 combination

Immune checkpoint blockade synergy and tumor-infiltrating lymphocyte analysis

Chronic Oral Dosing in Tumor Models

Oral bioavailability with sustained ≥80% target degradation over 24 h

PK/PD modeling and once-daily oral regimen feasibility

Biomarker-Driven Patient Selection Research

Multi-indication Phase I/II trial with PD cohort analyses

Correlative biomarker strategy validation against clinical trial outcomes

• [1] Michael J. Barnes; Abstract 2249: Selective degradation of Helios induces Treg cell reprogramming and enhanced antitumor immunity. Cancer Res 15 April 2025; 85 (8_Supplement_1): 2249. View Source
• [2] ClinicalTrials.gov, NCT05888831: A Phase 1/2 Study of BMS-986449 Alone and in Combination With Nivolumab in Participants With Advanced Solid Tumors, 2025. View Source